Cas no 3199-50-6 (1-(5-Bromofuran-2-yl)ethanone)

1-(5-Bromofuran-2-yl)ethanone is a brominated furan derivative with significant utility in organic synthesis and pharmaceutical research. This compound features a reactive bromine substituent at the 5-position of the furan ring, enhancing its versatility as a building block for cross-coupling reactions, such as Suzuki or Stille couplings. The acetyl group at the 2-position further facilitates functionalization, making it valuable for constructing heterocyclic frameworks. Its well-defined structure and high purity ensure consistent performance in synthetic applications. The compound is particularly useful in the development of agrochemicals, pharmaceuticals, and advanced materials, where precise molecular modifications are critical. Proper handling under controlled conditions is recommended due to its reactivity.
1-(5-Bromofuran-2-yl)ethanone structure
1-(5-Bromofuran-2-yl)ethanone structure
Product Name:1-(5-Bromofuran-2-yl)ethanone
CAS No:3199-50-6
MF:C6H5BrO2
MW:189.006701231003
MDL:MFCD06657513
CID:295103
PubChem ID:11030585
Update Time:2025-10-21

1-(5-Bromofuran-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromofuran-2-yl)ethanone
    • 1-(5-Bromo-2-furyl)ethanone
    • 2-Acetyl-5-bromofuran
    • Ethanone,1-(5-bromo-2-furanyl)-
    • 5-bromo-2-acetylfuran
    • methyl 5-bromo-2-furyl ketone
    • 2-Bromo-5-acetylfuran
    • 5-Bromo-2-furyl methyl ketone
    • MFCD06657513
    • O10305
    • AKOS016003080
    • 1-(5-bromofuran-2-yl)ethan-1-one
    • EN300-21885
    • DTXSID00452545
    • 1-(5-bromofuran-2-yl)-ethanone
    • TS-02662
    • FT-0690699
    • CHEMBL4564962
    • Z147641060
    • SCHEMBL220742
    • AB25597
    • Ethanone, 1-(5-bromo-2-furanyl)-
    • 3199-50-6
    • CASNGOWLOZSVMA-UHFFFAOYSA-N
    • CS-0215074
    • SY102567
    • MDL： MFCD06657513
    • Inchi： 1S/C6H5BrO2/c1-4(8)5-2-3-6(7)9-5/h2-3H,1H3
    • InChI Key： CASNGOWLOZSVMA-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C(C)=O)O1

Computed Properties

  • Exact Mass: 187.94700
  • Monoisotopic Mass: 187.94729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.575±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 96 ºC
  • Boiling Point: 73-75 ºC (4 Torr)
  • Flash Point: 97.0±23.2 ºC,
  • Solubility: Slightly soluble (4.2 g/l) (25 º C),
  • PSA: 30.21000
  • LogP: 2.24470

1-(5-Bromofuran-2-yl)ethanone Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

1-(5-Bromofuran-2-yl)ethanone Pricemore >>

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